Cas no 174356-26-4 (1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose)

• Product Name: 1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose
• CAS No: 174356-26-4
• MF: C₂₂H₁₉Cl₄NO₁₁
• MW: 615.198363542557
• CID: 855074
• PubChem ID: 24873715
• Update Time: 2025-06-13

1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 2-DEOXY-2-(TETRACHLOROPHTHALIMIDO)-D-
• 1,3,4,6-TETRA-O-ACETYL-2-DEOXY-2-(TETRACHLOROPHTHALAMIDO)-D-GLUCOPYRANOSE
• 1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose
• 1,3,4,5-tetra-O-acetyl-2-deoxy-2-tetrachlorophthalimido-D-glucopyranose
• 1,3,4,6-tetra-O-acetyl-2-deoxy-2-(3,4,5,6-tetrachlorohthalimido)-D-glucopyranose
• 1,3,4,6-tetra-O-acetyl-2-deoxy-2-(3,4,5,6-tetrachlorophthalimido)-D-glucopyranose
• 1,3,4,6-tetra-O-acetyl-2-deoxy-2-(3,4,5,6-tetra-chlorophthalimido)-D-glucospyranose
• 2-Deoxy-2-(tetrachlorophthaliMido)-D-glucopyranose1,3,4,6-tetraacetate(MixofαandβanoMers)
• 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-(tetrachlorophthalamido)-D-glucopyranose ,98%
• D-Glucopyranose, 2-deoxy-2-(4,5,6,7-tetrachloro-1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, 1,3,4,6-tetraacetate
• (3R,4R,5S,6R)-6-(Acetoxymethyl)-3-(4,5,6,7-tetrachloro-1,3-dioxoisoindolin-2-yl)tetrahydro-2H-pyran-2,4,5-triyl triacetate
• [(2R,3S,4R,5R)-3,4,6-TRIS(ACETYLOXY)-5-(4,5,6,7-TETRACHLORO-1,3-DIOXOISOINDOL-2-YL)OXAN-2-YL]METHYL ACETATE
• 2-Deoxy-2-(tetrachlorophthalimido)-D-glucopyranose 1,3,4,6-tetraacetate, mix of alpha and beta anomers
• SCHEMBL5973361
• [(2R,3S,4R,5R)-3,4,6-Triacetyloxy-5-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)oxan-2-yl]methyl acetate
• 174356-26-4

• MDL： MFCD05664201
• Inchi： 1S/C22H19Cl4NO11/c1-6(28)34-5-10-18(35-7(2)29)19(36-8(3)30)17(22(38-10)37-9(4)31)27-20(32)11-12(21(27)33)14(24)16(26)15(25)13(11)23/h10,17-19,22H,5H2,1-4H3/t10-,17-,18-,19-,22?/m1/s1
• InChI Key： PAJWAARTNUUTKR-XCRQVKOOSA-N
• SMILES： ClC1=C(C(=C(C2=C1C(N(C2=O)[C@H]1C(OC(C)=O)O[C@H](COC(C)=O)[C@H]([C@@H]1OC(C)=O)OC(C)=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 612.97100
• Monoisotopic Mass: 612.971221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Color/Form: solid
• PSA: 151.81000
• LogP: 2.91720
• Optical Activity: [α]20/D +90, c = 1% in chloroform
• Solubility: Not determined

1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose

Comprehensive Overview of 1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose (CAS No. 174356-26-4)

1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose (CAS No. 174356-26-4) is a specialized carbohydrate derivative with significant applications in organic synthesis and pharmaceutical research. This compound, often abbreviated as Tetra-O-acetyl-tetrachlorophthalimide glucopyranose, is a key intermediate in the synthesis of modified sugars and glycoconjugates. Its unique structure, featuring tetrachlorophthalimide and acetyl protecting groups, makes it a valuable tool for chemists exploring glycosylation reactions and carbohydrate-based drug development.

The growing interest in glycoscience and glycobiology has propelled the demand for advanced intermediates like 1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose. Researchers frequently search for its synthesis methods, reactivity, and applications in drug discovery. This compound’s ability to serve as a precursor for modified sugars aligns with current trends in bioconjugation and targeted drug delivery, making it a hotspot in modern medicinal chemistry.

One of the most searched questions about this compound revolves around its stability and handling precautions. While it is not classified as hazardous, proper storage under anhydrous conditions and protection from light are recommended to maintain its integrity. Additionally, its role in click chemistry and glycosylation protocols is a frequent topic in academic forums, highlighting its versatility in synthetic workflows.

From a structural perspective, the tetrachlorophthalimide moiety in CAS No. 174356-26-4 provides enhanced reactivity in nucleophilic substitution reactions, enabling efficient derivatization. This feature is particularly valuable in the design of glycoconjugate vaccines and carbohydrate-based therapeutics, areas that have gained traction due to advancements in immunotherapy and precision medicine.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for the synthesis of such intermediates. However, 1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose remains a staple due to its reliability and well-documented protocols. Its compatibility with solid-phase synthesis and automated platforms further enhances its appeal in high-throughput screening environments.

The compound’s relevance extends to biomarker development and diagnostic applications, where modified sugars are used to probe biological interactions. As the scientific community continues to unravel the role of carbohydrates in cell signaling and disease mechanisms, derivatives like this are poised to play a pivotal role in future breakthroughs.

In summary, 1,3,4,6-Tetra-O-acetyl-2-tetrachlorophthalimide-2-deoxy-D-glucopyranose (CAS No. 174356-26-4) is a multifaceted building block with broad utility in glycochemistry and pharmaceutical research. Its alignment with cutting-edge trends ensures its continued prominence in both academic and industrial settings.